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Compound of Interest

Compound Name: 1,2,4-Trioxane

Cat. No.: B1259687 Get Quote

Essential Safety and Handling Guide for 1,2,4-
Trioxane
Disclaimer: Specific safety and toxicological data for 1,2,4-Trioxane (CAS 7049-17-4) is not

readily available in public databases. The following guidance is based on general principles for

handling hazardous chemicals, information on the isomeric compound 1,3,5-Trioxane, and the

known risks associated with cyclic ethers and organic peroxides, due to the 1,2,4-trioxane ring

system's endoperoxide bridge. Researchers, scientists, and drug development professionals

must conduct a thorough, site-specific risk assessment before handling this compound.

Immediate Safety and Logistical Information
Handling 1,2,4-Trioxane requires stringent safety protocols due to its chemical structure. The

1,2,4-trioxane moiety is a key pharmacophore in antimalarial drugs like artemisinin, and its

endoperoxide bridge is crucial for its biological activity.[1][2][3][4] This structure also suggests

potential instability and reactivity, characteristic of organic peroxides. Therefore, it should be

handled with extreme caution.

Personal Protective Equipment (PPE): Proper PPE is mandatory to minimize exposure.[5]

Eye Protection: Chemical safety goggles with a snug fit are essential. For splash hazards, a

face shield should be worn in addition to goggles.[6]
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Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.

Gloves must be inspected before use and disposed of properly after handling.[6]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood. If there is a risk of inhaling dust or vapors, a NIOSH-

approved respirator with appropriate cartridges should be used.

Protective Clothing: A chemical-resistant lab coat or apron should be worn. For larger

quantities or increased risk of exposure, chemical-resistant coveralls may be necessary.[6]

Ensure clothing provides full body coverage. Closed-toe shoes are mandatory.

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin and eyes.

Prevent dust formation and inhalation.

Keep away from heat, sparks, open flames, and other ignition sources.

Store in a cool, dry, well-ventilated area away from incompatible materials.

Ground and bond containers when transferring material to prevent static discharge.

Disposal:

Dispose of 1,2,4-Trioxane and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Do not dispose of down the drain or with general waste.

Contaminated PPE should be disposed of as hazardous waste.

Emergency Procedures:

In case of skin contact: Immediately wash with plenty of soap and water. Remove

contaminated clothing.
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In case of eye contact: Immediately flush with plenty of water for at least 15 minutes, lifting

upper and lower eyelids occasionally. Seek medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

In case of a spill: Evacuate the area. Remove all ignition sources. Use a spark-proof tool and

absorbent material to clean up the spill. Place in a suitable, closed container for disposal.

Ensure adequate ventilation.

Data Presentation
Due to the lack of specific data for 1,2,4-Trioxane, the following tables include computed data

from PubChem for 1,2,4-Trioxane and experimental data for its isomer, 1,3,5-Trioxane, for

reference. These values may not be representative of 1,2,4-Trioxane's actual properties.

Physical and Chemical Properties

Property 1,2,4-Trioxane (Computed)
1,3,5-Trioxane
(Experimental)

Molecular Formula C₃H₆O₃ C₃H₆O₃

Molecular Weight 90.08 g/mol [7] 90.078 g/mol [8]

Melting Point Not Available 59-62 °C[8]

Boiling Point Not Available 114.5 °C[8]

Flash Point Not Available 45.0 °C[8]

Density Not Available 1.1 g/cm³[8]

Toxicological Information
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Data Point 1,2,4-Trioxane 1,3,5-Trioxane (Reference)

Acute Oral Toxicity Data Not Available LD50 Rat: > 2,000 mg/kg

Acute Dermal Toxicity Data Not Available LD50 Rabbit: > 3,000 mg/kg

Acute Inhalation Toxicity Data Not Available LC50 Rat: > 39.2 mg/l (4 h)

Carcinogenicity

In silico studies of some

derivatives suggest they are

non-carcinogenic.[1]

No component is identified as

a probable, possible, or

confirmed human carcinogen

by IARC.

Mutagenicity

In silico studies of some

derivatives suggest they are

non-mutagenic.[1]

Negative in Ames test.

Experimental Protocols
Detailed experimental protocols involving 1,2,4-Trioxane should be designed with the

assumption that it is a hazardous substance. All work should be conducted in a controlled

environment, such as a chemical fume hood. A detailed, step-by-step protocol for any

experiment should be written and reviewed by the institution's environmental health and safety

department before any work begins. This protocol should include all handling, reaction, workup,

and disposal steps, with specific PPE requirements for each step.

Mandatory Visualization
The following diagram illustrates a general workflow for the safe handling of 1,2,4-Trioxane.
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Safe Handling Workflow for 1,2,4-Trioxane
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Caption: General workflow for safely handling 1,2,4-Trioxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1259687?utm_src=pdf-custom-synthesis
https://www.biotechnologia-journal.org/Design-molecular-docking-drug-likeness-and-molecular-dynamics-studies-of-1-2-4-trioxane,135619,0,2.html
https://www.biotechnologia-journal.org/Design-molecular-docking-drug-likeness-and-molecular-dynamics-studies-of-1-2-4-trioxane,135619,0,2.html
https://www.biotechnologia-journal.org/Design-molecular-docking-drug-likeness-and-molecular-dynamics-studies-of-1-2-4-trioxane,135619,0,2.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6009891/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6009891/
https://www.severemalaria.org/sites/default/files/content/document/SmPC_RAS_Cipla.pdf
https://www.chemicalbook.com/article/reaction-of-artemisinin-with-other-substances.htm
https://www.slchemtech.com/news/what-is-the-use-of-trioxane.html
https://www.researchgate.net/publication/260374285_Synthesis_and_study_of_cytotoxic_activity_of_124-trioxane-_and_egonol-derived_hybrid_molecules_against_Plasmodium_falciparum_and_multidrug-resistant_human_leukemia_cells
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_4-Trioxane
https://www.chemsrc.com/en/cas/110-88-3_402715.html
https://www.benchchem.com/product/b1259687#personal-protective-equipment-for-handling-1-2-4-trioxane
https://www.benchchem.com/product/b1259687#personal-protective-equipment-for-handling-1-2-4-trioxane
https://www.benchchem.com/product/b1259687#personal-protective-equipment-for-handling-1-2-4-trioxane
https://www.benchchem.com/product/b1259687#personal-protective-equipment-for-handling-1-2-4-trioxane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1259687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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